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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the safe handling, storage, and
disposal of 4-Propylbenzaldehyde (CAS No. 28785-06-0). The information is intended to
support laboratory safety and ensure compliance with standard chemical hygiene practices.

Chemical and Physical Properties

4-Propylbenzaldehyde is a colorless to pale yellow liquid with an almond-like odor.[1] It is a
combustible liquid and is harmful if swallowed. Below is a summary of its key physical and
chemical properties.
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Property Value References
Molecular Formula C10H120 [2]

Molecular Weight 148.21 g/mol [2]

CAS Number 28785-06-0 [2]

Density 1.0050 g/mL at 25 °C [3]

Boiling Point 239.9 °C at 760 mmHg [41[5]

Flash Point 103 °C (217.4 °F) - closed cup [3]

Solubility Slightly soluble in water [1][6]
Refractive Index n20/D 1.532 [3]

Toxicological Data

The primary route of acute toxicity for 4-Propylbenzaldehyde is ingestion.[6] The toxicological
properties have not been fully investigated, and it may cause irritation to the eyes, skin, and
respiratory tract.[4]

Metric Value Species References
Oral LD50 1600 mg/kg Rat [4]
Oral LD50 1450 mg/kg Rat (female)

Hazard Identification and Safety Precautions

4-Propylbenzaldehyde is classified as a combustible liquid and is harmful if swallowed.

GHS Pictogram: GHSO07 (Exclamation mark)[3]

Signal Word: Warning[3]

Hazard Statements: H302 (Harmful if swallowed)[7]

Precautionary Statements: P264, P270, P301 + P312 + P330, P501[7]
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A comprehensive PPE program should be in place when handling 4-Propylbenzaldehyde.[S]

Protection Type Specification References

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [4]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [4]

skin exposure.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

) ) Z88.2 requirements or
Respiratory Protection [4]

European Standard EN 149

must be followed whenever
workplace conditions warrant a

respirator's use.

Experimental Protocols

This protocol outlines the standard procedure for handling 4-Propylbenzaldehyde in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://chemm.hhs.gov/ppe.htm
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.chemsrc.com/en/cas/28785-06-0_260616.html
https://www.benchchem.com/product/b1360211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Handling
y

|

]

—

Storage
y

[Store in a cool, dry, well-ventilated area)

:

[Keep away from sources of ignition and strong oxidan@

:

E‘Store in a tightly closed containea

Click to download full resolution via product page

Figure 1. General Handling Workflow for 4-Propylbenzaldehyde
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In the event of a spill, the following protocol should be initiated immediately.
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Figure 2. Accidental Spill Response Workflow

The following first aid measures should be taken in case of exposure.[4]

Exposure Route

First Aid Protocol

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.

Ingestion

Get medical aid. Do NOT induce vomiting. If
conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water.

4-Propylbenzaldehyde is a combustible liquid. In case of fire, the following measures should

be taken.
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Extinguishing Media Specific Hazards
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Figure 3. Firefighting Protocol for 4-Propylbenzaldehyde

Disposal Considerations

Waste material must be disposed of in accordance with federal, state, and local regulations.[4]
[9] Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult with environmental health and safety professionals to ensure

complete and accurate classification.[10]

The following is a general protocol for the disposal of 4-Propylbenzaldehyde.
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Figure 4. Disposal Workflow for 4-Propylbenzaldehyde

Empty containers should be triple-rinsed, with the rinsate collected as chemical waste.[11] The
empty container's label should be obliterated before disposal.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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